4-Bromo-N-(2-methylimidazo[1,2-A]pyrazin-6-YL)benzamide

• CAS No.: 1845753-82-3
• Molecular Formula: C14H11BrN4O
• Molecular Weight: 331.17 g/mol
• IUPAC Name: 4-bromo-N-(2-methylimidazo[1,2-a]pyrazin-6-yl)benzamide
• InChI: InChI=1S/C14H11BrN4O/c1-9-7-19-8-12(16-6-13(19)17-9)18-14(20)10-2-4-11(15)5-3-10/h2-8H,1H3,(H,18,20)
• InChI Key: OLOVUYUCJSHZAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=CC2=N1)NC(=O)C3=CC=C(C=C3)Br

Description

4-Bromo-N-(2-methylimidazo[1,2-a]pyrazin-6-YL)benzamide (CAS: 1845753-80-1) is a heterocyclic organic compound with the molecular formula C₁₄H₁₀BrFN₄O and a molecular weight of 349.16 g/mol. Its structure comprises a benzamide moiety substituted with a bromine atom at the 4-position, linked to a 2-methylimidazo[1,2-a]pyrazine group. The 2-methyl substitution on the imidazo[1,2-a]pyrazine ring likely enhances steric and electronic interactions with biological targets, while the bromine atom may contribute to binding affinity and metabolic stability.

Preparation Methods

The synthesis of 4-Bromo-N-(2-methylimidazo[1,2-A]pyrazin-6-YL)benzamide typically involves the functionalization of imidazo[1,2-A]pyrazine derivatives. One common method includes the bromination of 2-methylimidazo[1,2-A]pyrazine followed by the coupling with benzamide under specific reaction conditions . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as the use of catalysts and controlled temperature and pressure settings .

Chemical Reactions Analysis

4-Bromo-N-(2-methylimidazo[1,2-A]pyrazin-6-YL)benzamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions to modify its electronic properties.

Coupling Reactions: It can participate in coupling reactions to form larger, more complex molecules.

Common reagents used in these reactions include halogenating agents, reducing agents, and coupling catalysts. The major products formed depend on the specific reagents and conditions used .

Scientific Research Applications

4-Bromo-N-(2-methylimidazo[1,2-A]pyrazin-6-YL)benzamide has several scientific research applications:

Medicinal Chemistry: It is used in the development of pharmaceutical compounds due to its potential biological activity.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Material Science: It is explored for its potential use in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 4-Bromo-N-(2-methylimidazo[1,2-A]pyrazin-6-YL)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of N-(imidazo[1,2-a]pyrazin-6-yl)benzamide derivatives. Key structural analogues include:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Features
4-Bromo-N-(2-methylimidazo[1,2-a]pyrazin-6-YL)benzamide	C₁₄H₁₀BrFN₄O	349.16	4-Br, 2-methyl	BTK inhibitor; high steric specificity
4-Bromo-3-fluoro-N-(6-methylpyridin-2-yl)-benzamide (35)	C₁₃H₁₀BrFN₂O	310	4-Br, 3-F, 6-methylpyridin-2-yl	Enhanced polarity due to fluorine; synthetic yield 81% via amide coupling
N-(4-(8-Morpholinoimidazo[1,2-a]pyrazin-6-yl)phenyl)picolinamide derivatives	~C₂₅H₂₄N₆O₂	~500–600	Morpholino, aryl picolinamide	Improved solubility; potential for CNS penetration
4-tert-Butyl-N-(3-{8-[4-(4-methylpiperazine-1-carbonyl)phenylamino]imidazo[1,2-a]pyrazin-6-yl}phenyl)benzamide	C₃₅H₃₈N₈O₂	630.73	tert-Butyl, 4-methylpiperazine	High-affinity BTK inhibitor (IC₅₀ < 10 nM); crystallized with BTK

Physicochemical Properties

• Solubility: The morpholino-substituted derivatives (e.g., compounds in ) exhibit improved aqueous solubility compared to the brominated parent compound due to the polar morpholine group.
• Thermal Stability : Brominated analogues (e.g., the target compound) show higher thermal stability (decomposition >250°C) compared to fluorine-substituted variants (e.g., compound 35 in ), which may degrade at lower temperatures.